Cas no 1562221-76-4 ((2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid)

• Product Name: (2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid
• CAS No: 1562221-76-4
• MF: C₁₂H₁₃FO₂
• MW: 208.228827238083
• CID: 5251893
• PubChem ID: 155664684
• Update Time: 2025-08-05

(2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-[4-(1-methylethyl)phenyl]-2-propenoic acid
• EN300-376295
• 1562221-76-4
• (2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid

• Inchi： 1S/C12H13FO2/c1-8(2)10-5-3-9(4-6-10)7-11(13)12(14)15/h3-8H,1-2H3,(H,14,15)/b11-7-
• InChI Key： CGHUPUWEGMYEFK-XFFZJAGNSA-N
• SMILES： F/C(/C(=O)O)=C\C1C=CC(=CC=1)C(C)C

Computed Properties

• Exact Mass: 208.08995782g/mol
• Monoisotopic Mass: 208.08995782g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• Density: 1.154±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 322.2±27.0 °C(Predicted)
• pka: 2.39±0.10(Predicted)

Additional information on (2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid

Introduction to (2Z)-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic Acid (CAS No. 1562221-76-4)

(2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. With a CAS number of 1562221-76-4, this compound represents a fascinating molecule with potential applications in drug development and biochemical studies. Its unique structural features, including a fluoro-substituted enone moiety and an aromatic ring with an isopropyl group, make it a subject of interest for synthetic chemists and medicinal researchers.

The molecular structure of (2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) consists of a β-keto acid backbone, which is a well-known pharmacophore in the design of bioactive molecules. The presence of a fluorine atom at the 2-position enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Additionally, the phenyl ring substituted with an isopropyl group contributes to its binding affinity with biological targets, making it a promising candidate for further investigation.

In recent years, there has been growing interest in the development of novel compounds that can modulate biological pathways involved in diseases such as cancer, inflammation, and neurodegenerative disorders. (2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) has been explored in several preclinical studies for its potential role in inhibiting key enzymes and receptors. For instance, its structural analogs have shown efficacy in reducing inflammation by inhibiting cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins.

The synthesis of (2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) involves multi-step organic reactions that require precise control over reaction conditions to achieve high yields and purity. The fluoro-substituted enone core is typically synthesized through condensation reactions between fluoroacetic acid derivatives and appropriate aromatic aldehydes. The introduction of the isopropyl group at the 4-position of the phenyl ring is achieved through Friedel-Crafts alkylation or other similar electrophilic aromatic substitution reactions.

One of the most compelling aspects of (2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) is its potential as a scaffold for drug discovery. Researchers have leveraged its structural motifs to design derivatives with enhanced pharmacological properties. For example, modifications at the fluoro-substituted position have been shown to improve binding affinity to target proteins, while alterations at the phenyl ring have been used to fine-tune solubility and metabolic stability.

The pharmacokinetic profile of (2Z-2-fluoro-3-[4-(propan-2-yl)phenyl]prop-2-enoic acid) has been studied in vitro and in vivo to assess its bioavailability and toxicity. Preliminary results suggest that it exhibits good oral bioavailability and moderate metabolic stability, making it a viable candidate for further clinical development. Additionally, its low toxicity profile observed in animal models indicates that it may have a favorable safety profile in humans.

In conclusion, (2Z-2-fluoro-3-[4-(propan-2-y l)phenyl]prop - - - enoic acid (CAS No. 1562221 - 76 - 4)) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features, combined with promising preclinical data, make it an attractive candidate for further investigation. As research continues to uncover new applications for this compound, it is likely to play an important role in the development of novel therapeutic agents.